Cas no 2680745-07-5 (tert-butyl N-(4-bromo-2-chlorophenyl)methyl-N-methylcarbamate)

• Product Name: tert-butyl N-(4-bromo-2-chlorophenyl)methyl-N-methylcarbamate
• CAS No: 2680745-07-5
• MF: C₁₃H₁₇BrClNO₂
• MW: 334.636582136154
• CID: 5623079
• PubChem ID: 154547234
• Update Time: 2025-05-20

tert-butyl N-(4-bromo-2-chlorophenyl)methyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28296228
• 2680745-07-5
• tert-butyl N-[(4-bromo-2-chlorophenyl)methyl]-N-methylcarbamate
• INDEX NAME NOT YET ASSIGNED
• tert-butyl N-(4-bromo-2-chlorophenyl)methyl-N-methylcarbamate

• Inchi： 1S/C13H17BrClNO2/c1-13(2,3)18-12(17)16(4)8-9-5-6-10(14)7-11(9)15/h5-7H,8H2,1-4H3
• InChI Key： GSINCVHRTFIEFP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)CN(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 333.01312g/mol
• Monoisotopic Mass: 333.01312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.373±0.06 g/cm3(Predicted)
• Boiling Point: 378.9±30.0 °C(Predicted)
• pka: -1.57±0.70(Predicted)

Additional information on tert-butyl N-(4-bromo-2-chlorophenyl)methyl-N-methylcarbamate

Comprehensive Overview of tert-butyl N-(4-bromo-2-chlorophenyl)methyl-N-methylcarbamate (CAS No. 2680745-07-5)

tert-butyl N-(4-bromo-2-chlorophenyl)methyl-N-methylcarbamate (CAS No. 2680745-07-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a tert-butyl carbamate group attached to a 4-bromo-2-chlorophenyl scaffold, is widely utilized as a key intermediate in the synthesis of biologically active molecules. Its unique structural properties make it valuable for developing novel therapeutic agents and crop protection chemicals.

The molecular formula of tert-butyl N-(4-bromo-2-chlorophenyl)methyl-N-methylcarbamate is C₁₃H₁₇BrClNO₂, with a molecular weight of 334.64 g/mol. The presence of both bromo and chloro substituents on the aromatic ring enhances its reactivity, enabling diverse chemical transformations. Researchers often explore its potential in cross-coupling reactions, which are pivotal in modern drug discovery and material science.

One of the most frequently asked questions about CAS No. 2680745-07-5 is its role in medicinal chemistry. This compound serves as a building block for designing kinase inhibitors and antimicrobial agents, addressing the growing demand for innovative treatments against resistant pathogens. Additionally, its application in agrochemical formulations has been explored, particularly in developing next-generation pesticides with improved efficacy and environmental safety.

Recent advancements in green chemistry have also highlighted the importance of tert-butyl N-(4-bromo-2-chlorophenyl)methyl-N-methylcarbamate. Scientists are investigating eco-friendly synthetic routes to produce this compound, minimizing waste and energy consumption. Such efforts align with global sustainability goals and cater to the increasing consumer preference for environmentally friendly chemicals.

The market for specialty chemicals like tert-butyl N-(4-bromo-2-chlorophenyl)methyl-N-methylcarbamate is expanding rapidly, driven by the pharmaceutical and agricultural sectors. Analysts predict a steady growth trajectory, fueled by the compound's versatility and the rising need for advanced intermediates in research and development. Companies are investing in scalable production methods to meet the demand while ensuring cost-effectiveness.

For researchers and industry professionals, understanding the storage and handling of CAS No. 2680745-07-5 is crucial. While the compound is not classified as hazardous under standard conditions, proper precautions should be taken to maintain its stability. Storing it in a cool, dry place away from direct sunlight ensures prolonged shelf life and consistent performance in synthetic applications.

In summary, tert-butyl N-(4-bromo-2-chlorophenyl)methyl-N-methylcarbamate (CAS No. 2680745-07-5) is a pivotal compound in modern chemistry, with wide-ranging applications in drug discovery, agrochemical innovation, and sustainable synthesis. Its unique structural features and reactivity profile make it indispensable for researchers aiming to develop cutting-edge solutions for global challenges.